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Compound of Interest

Compound Name: (R)-(+)-2-Bromopropionic acid

Cat. No.: B167591

(R)-(+)-2-Bromopropionic acid, identified by the CAS number 10009-70-8, is a significant
chiral building block in the fields of organic synthesis and pharmaceutical development.[1] This
guide provides a comprehensive overview of its chemical properties, synthesis, applications,
and safety protocols, tailored for researchers, scientists, and professionals in drug
development. Its utility lies in its ability to facilitate the creation of enantiomerically pure
compounds, a critical requirement in the formulation of many modern drugs and agrochemicals.
[1][2] The bromine substituent enhances its reactivity, making it a valuable intermediate for
asymmetric synthesis.[1]

Physicochemical and Spectroscopic Data

(R)-(+)-2-Bromopropionic acid is a colorless to yellow or brown liquid.[1][3] It is sensitive to
air, light, heat, and moisture.[3][4] Key quantitative properties are summarized below for easy
reference.
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Property Value Citations
CAS Number 10009-70-8 [1][5]
Molecular Formula Cs3HsBrO:z [1][5][6]
Molecular Weight 152.97 g/mol [7]
Appearance Colorless or brown clear liquid [1]

Purity > 98% (GC) [1][6]
Density 1.692 - 1.7 g/mL at 20 °C [1]

Boiling Point 104 °C at 16 mmHg [1][8]

Refractive Index

n20/D = 1.47 - 1.475

[1]

Optical Rotation

[0]20/D = +26° to +27° (neat)

[1]

Flash Point

100 °C (212 °F) - closed cup

Storage Temperature

2-8°C, refrigerated, under inert

gas

[1]14]

InChl Key

MONMFXREYOKQTI-
UWTATZPHSA-N

[5]

SMILES String

C--INVALID-LINK--C(0O)=0

Synthesis and Experimental Protocols

The synthesis of enantiomerically pure (R)-(+)-2-Bromopropionic acid is crucial for its

application. Several synthetic routes have been established, often involving stereospecific

reactions.

Synthesis from D-Alanine

A common method involves the diazotization of D-Alanine followed by displacement with

bromide.[9] This reaction proceeds with retention of configuration.

Experimental Protocol:
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Dissolve D-Alanine (e.g., 50 g, 0.56 mol) in a mixture of 48% aqueous hydrobromic acid (580
mL) and water (1 L).[9]

Cool the mixture with cracked ice to give a total volume of 3 L.[9]

Add sodium nitrite (NaNO2) (e.g., 104.3 g, 1.51 mol) in small portions while stirring
vigorously.[9]

Following the addition of NaNO2, add sodium sulfate (Na2SOa) (e.g., 700 g).[9]

Allow the reaction mixture to warm to 15 °C.[9]

Decant the liquid from the solids and perform multiple extractions with diethyl ether (e.g., five
500-mL portions).[9]

Dry the combined ether extracts over sodium sulfate and then calcium chloride.[9]

Concentrate the solution in vacuo to yield the crude product as an oil.[9]

Purify the oil by distillation, collecting the fraction at 104-108 °C (25 torr).[9]

Synthesis from (S)-2-(methylsulfonyloxy)propionic acid

Another reported method involves the reaction of (S)-2-(methylsulfonyloxy)propionic acid with

lithium bromide, which proceeds via an Sn2 reaction, resulting in an inversion of

stereochemistry.[10]

Experimental Protocol:

To a mixture of (S)-2-methanesulfonyloxypropionic acid (0.50 g) in toluene (10 ml), add
lithium bromide (0.26 g).[10]

Stir the resulting mixture at 60°C for 1 hour.[10]

Cool the reaction to 20°C and add 5 ml of pure water.[10]

Stir for 30 minutes at 20°C, then separate the organic layer.[10]
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» The organic layer contains (R)-2-bromopropionic acid. This method reports a yield of 45%
with an optical purity of 92.3% ee.[10]

Starting Material Step 1

((S)-2-(methylsulfonyloxy)propionic acid)
SN2 Reaction Step 2 Aqueous Workup Purification
- (60°C, 1 hr) & Phase Separation

Click to download full resolution via product page

Caption: General workflow for the synthesis of (R)-(+)-2-Bromopropionic acid.

Applications in Research and Development

(R)-(+)-2-Bromopropionic acid is a versatile reagent with several key applications in chemical
synthesis.

o Chiral Building Block: Its primary use is as a chiral precursor in the asymmetric synthesis of
complex molecules.[1] It allows for the introduction of a specific stereocenter, which is
fundamental in the development of pharmaceuticals where often only one enantiomer is
biologically active.[2][11]

o Pharmaceutical Synthesis: It serves as an important intermediate in the creation of various
pharmaceuticals, including anti-inflammatory and analgesic drugs.[1]

o Agrochemicals and Specialty Chemicals: Beyond pharmaceuticals, it is employed in the
production of advanced agrochemicals and other specialty chemicals.[1]

» Chiral Auxiliary: It can be used as a chiral auxiliary, a molecule that is temporarily
incorporated into a synthesis to control the stereochemical outcome of a reaction.[1]
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Asymmetric Synthesis

Nucleophile (Nu-)
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(Chiral Building Block)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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